Cas no 955-40-8 ((S)-Ethyl 1-benzylpyrrolidine-2-carboxylate)

• Product Name: (S)-Ethyl 1-benzylpyrrolidine-2-carboxylate
• CAS No: 955-40-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD00075531
• CID: 796957
• PubChem ID: 24862817
• Update Time: 2025-07-27

(S)-Ethyl 1-benzylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 1-benzylpyrrolidine-2-carboxylate
• L-Proline,1-(phenylmethyl)-, ethyl ester
• N-BENZYL-L-PROLINE ETHYL ESTER
• (S)-1-benzyl-2-carboxyethyl-pyrrolidine
• (S)-N-benzylproline ethyl ester
• ethyl (S)-N-benzyl pyrrolidine-2-carboxylate
• ethyl (S)-N-benzylprolinate
• N-benzyl-(S)-proline ethyl ester
• Ethyl 1-(phenylmethyl)-L-prolinate
• N-Benzyl-L-proline ethyl ester, 97%
• MFCD00075531
• CS-0159375
• EN300-731653
• ethyl benzyl-L-prolinate
• DTXSID40350814
• AKOS016843123
• FLASAKCDOWUBQX-ZDUSSCGKSA-N
• LS-11347
• 955-40-8
• ethyl (2S)-1-benzylpyrrolidine-2-carboxylate
• SCHEMBL1188654
• Ethyl 1-benzyl-L-prolinate
• ethyl 1-benzylprolinate
• N-benzyl-proline ethyl ester
• AT38558

• MDL： MFCD00075531
• Inchi： 1S/C14H19NO2/c1-2-17-14(16)13-9-6-10-15(13)11-12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-11H2,1H3/t13-/m0/s1
• InChI Key： FLASAKCDOWUBQX-ZDUSSCGKSA-N
• SMILES： O(CC)C([C@@H]1CCCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 233.14200
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.048 g/mL at 25 °C(lit.)
• Boiling Point: 308.9±35.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.511(lit.)
• PSA: 29.54000
• LogP: 2.15200
• Vapor Pressure: 0.15 mmHg ( 100 °C)
• Optical Activity: [α]20/D −62°, neat
• Solubility: Not determined

(S)-Ethyl 1-benzylpyrrolidine-2-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1760
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10-34
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Risk Phrases：R36/37/38